Cas no 4145-21-5 (6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one)

• Product Name: 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one
• CAS No: 4145-21-5
• MF: C₁₅H₁₀Br₂N₂O
• MW: 394.060701847076
• CID: 1093160
• PubChem ID: 12753544
• Update Time: 2025-06-08

6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one
• 6,8-dibromo-2-methyl-3-phenylquinazolin-4-one
• 6,8-dibromo-2-methyl-3-phenyl-3,4-dihydroquinazolin-4-one
• 4(3h)-quinazolinone,6,8-dibromo-2-methyl-3-phenyl-
• 4145-21-5

• Inchi： 1S/C15H10Br2N2O/c1-9-18-14-12(7-10(16)8-13(14)17)15(20)19(9)11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key： BDMKOXSVKUGSDX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(C)N(C1C=CC=CC=1)C2=O)Br

Computed Properties

• Exact Mass: 391.916
• Monoisotopic Mass: 391.91599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one

Introduction to 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one (CAS No. 4145-21-5)

6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 4145-21-5, this compound belongs to the quinazoline derivatives, a class of molecules known for their broad spectrum of pharmacological effects. Quinazoline scaffolds are widely recognized for their role in the development of drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions.

The structural motif of 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one incorporates bromine atoms at the 6th and 8th positions of the quinazoline ring, which are key features that contribute to its reactivity and potential biological interactions. The presence of a methyl group at the 2nd position and a phenyl group at the 3rd position further modulates its chemical properties, making it a versatile scaffold for medicinal chemists. These structural elements not only enhance its solubility and bioavailability but also influence its interaction with biological targets.

In recent years, quinazoline derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The brominated derivatives, in particular, have shown promise in preclinical studies due to their ability to inhibit key enzymes and pathways involved in disease progression. For instance, modifications at the bromine substituents can alter the electronic properties of the molecule, leading to enhanced binding affinity to target proteins.

One of the most compelling aspects of 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one is its potential as an intermediate in the synthesis of more complex pharmacophores. The quinazoline core can be further functionalized to introduce additional pharmacological motifs, such as kinase inhibitors or DNA intercalators. This flexibility makes it an attractive candidate for drug discovery programs aimed at developing novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one with various biological targets with high accuracy. These studies have revealed that the bromine atoms play a crucial role in stabilizing interactions with proteins through halogen bonding and π-stacking interactions. Additionally, the phenyl group at the 3rd position contributes to hydrophobic interactions, further enhancing binding affinity.

The synthesis of 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical and must be optimized to ensure high yield and selectivity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes. These methods not only enhance yield but also minimize byproduct formation, making the synthesis more sustainable.

From a pharmacological perspective, 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one has shown promising activity against several cancer cell lines in vitro. Studies have demonstrated its ability to induce apoptosis and inhibit proliferation by targeting specific kinases involved in tumor growth. The bromine substituents are believed to enhance these effects by improving binding affinity to these kinases. Furthermore, preclinical studies suggest that this compound may have lower toxicity compared to existing kinase inhibitors, making it a potential candidate for clinical development.

The development of novel antiviral agents has also been an area of interest where 6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one shows promise. Quinazoline derivatives have been reported to inhibit viral enzymes such as reverse transcriptase and protease by competing with natural substrates or inhibiting enzyme activity directly. The brominated structure of this compound may enhance its ability to interact with viral proteins due to increased electrophilicity at the bromine sites.

In conclusion,6,8-dibromo-2-methyl-3-phenylquinazolin-4(3H)-one (CAS No. 4145215) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it a valuable scaffold for drug discovery efforts aimed at developing treatments for cancer and infectious diseases. Ongoing research continues to uncover new ways in which this molecule can be optimized for therapeutic use.